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Compound of Interest

Compound Name: Methyl 3-chloropropionate

Cat. No.: B1361392

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the solubility characteristics of methyl 3-
chloropropionate (CAS No. 6001-87-2), a key intermediate in the synthesis of
pharmaceuticals and agrochemicals.[1] Understanding its solubility in various media is critical
for optimizing reaction conditions, purification processes, and formulation development.

Core Properties of Methyl 3-chloropropionate

Methyl 3-chloropropionate is a colorless to pale yellow liquid with the chemical formula
C4H7CIlO2 and a molecular weight of 122.55 g/mol .[2][3] Its structure, featuring both a polar
ester group and a chloroalkyl chain, gives it an intermediate polarity.[2] This dual nature
dictates its solubility behavior across a range of solvents.

Table 1: Physical and Chemical Properties of Methyl 3-chloropropionate
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Property Value

Molecular Formula C4H+CIO2

Molecular Weight 122.55 g/mol [4]

Appearance Colorless to pale yellow liquid[2]
Density ~1.186 - 1.2 g/cm3[4][5]

Boiling Point ~153 - 156 °C[4][5]

Flash Point ~40 °C[4]

LogP 0.996[6]

Solubility Profile

The solubility of a compound is a fundamental property that influences its behavior in chemical
and biological systems. The principle of "like dissolves like" is a useful guideline, where polar
compounds tend to dissolve in polar solvents and non-polar compounds in non-polar solvents.

[7]
Water Solubility

Methyl 3-chloropropionate exhibits limited or moderate solubility in water.[2][8] The polar
ester functional group allows for some interaction with water molecules, but the hydrophobic
chloroalkyl chain restricts extensive miscibility.[2] This moderate aqueous solubility can be
advantageous in applications that require partial compatibility with water.[2]

Organic Solvent Solubility

Methyl 3-chloropropionate is generally soluble in a broad range of organic solvents.[2] Its
miscibility with polar organic solvents is particularly notable.

Table 2: Qualitative Solubility of Methyl 3-chloropropionate
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Solvent Class Solvent Example Solubility Reference
Water Water Limited / Moderate [2][8]
Alcohols Ethanol Soluble [2][8]
Ketones Acetone Soluble [8]
Halogenated Dichloromethane Soluble [8]

Ethers Diethyl Ether Soluble [2]

This broad solubility profile makes it a versatile reagent and intermediate in synthetic chemistry
and extraction processes.[2]

Experimental Protocol for Solubility Determination

A reliable and standardized method is crucial for determining the solubility of a substance. The
shake-flask method is a widely accepted technique for measuring equilibrium solubility.[9]

Table 3: Detailed Protocol for Shake-Flask Solubility Determination
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Step Procedure

Detailed Methodology

) Prepare a supersaturated
1. Preparation )
mixture.

Add an excess amount of
methyl 3-chloropropionate
(solute) to a known volume of
the desired solvent (e.g.,
water, ethanol) in a sealed,
inert container (e.g., glass
flask). The presence of
undissolved solute is
necessary to ensure saturation

is reached.[9]

. . Agitate the mixture at a
2. Equilibration
constant temperature.

Place the flask in a constant
temperature bath (e.g., 25 °C)
and agitate using a shaker or
magnetic stirrer. The agitation
should be vigorous enough to
ensure thorough mixing but not
so intense as to cause
emulsification. A typical
equilibration period is 24-48
hours to ensure
thermodynamic equilibrium is

achieved.[9]

3. Phase Separation Isolate the saturated solution

from the excess solute.

Cease agitation and allow the
mixture to stand undisturbed in
the temperature bath for a
sufficient period (e.g., 24
hours) to allow the excess
solute to settle.[9] Carefully
withdraw an aliquot of the
clear, supernatant liquid (the
saturated solution) using a
pipette. To avoid transferring
any undissolved solute,
filtration through a chemically

inert filter (e.g., PTFE syringe
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filter) is highly recommended.

[9]

Quantify the concentration of
methyl 3-chloropropionate in
the filtered aliquot using a
Determine the concentration of  validated analytical method.
4. Analysis the solute in the saturated Suitable techniques include
solution. gas chromatography (GC),
high-performance liquid
chromatography (HPLC), or
spectroscopy.[10]

Calculate the solubility based
on the measured concentration
. - and express it in appropriate
5. Calculation Express the solubility. )
units, such as grams per 100
mL ( g/100 mL) or moles per

liter (mol/L).

Workflow and Logic Diagrams

Visualizing the experimental process can aid in understanding the logical flow and critical steps
involved in solubility determination.
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Caption: Workflow for determining equilibrium solubility via the shake-flask method.

This comprehensive guide provides foundational knowledge on the solubility of methyl 3-
chloropropionate, essential for its effective application in research and development. The
provided data and protocols serve as a valuable resource for scientists and professionals in the
chemical and pharmaceutical industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide on the Solubility of
Methyl 3-chloropropionate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361392#methyl-3-chloropropionate-solubility-in-
water-and-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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